Cas no 2222981-71-5 (MAC glucuronide linker-1)

• Product Name: MAC glucuronide linker-1
• CAS No: 2222981-71-5
• MF: C₄₂H₄₇N₃O₁₇S
• MW: 897.897491693497
• CID: 4739919
• PubChem ID: 142754568
• Update Time: 2025-05-20

MAC glucuronide linker-1 Chemical and Physical Properties

Names and Identifiers

• MAC glucuronide linker-1
• methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[2-[[2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]acetyl]amino]-4-(2-methylsulfonylethylcarbamoyloxymethyl)phenoxy]oxane-2-carboxylate
• HY-44221
• PD127393
• 2222981-71-5
• MS-31673
• F82475
• DA-55156
• CS-0105171
• AKOS040743506
• methyl (2S,3S,4S,5R,6S)-3,4,5-tris(acetyloxy)-6-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetamido]-4-({[(2-methanesulfonylethyl)carbamoyl]oxy}methyl)phenoxy}oxane-2-carboxylate

• Inchi： 1S/C42H47N3O17S/c1-23(46)58-35-36(59-24(2)47)38(60-25(3)48)40(62-37(35)39(50)55-5)61-33-16-15-26(21-56-41(51)43-17-18-63(6,53)54)19-32(33)44-34(49)20-45(4)42(52)57-22-31-29-13-9-7-11-27(29)28-12-8-10-14-30(28)31/h7-16,19,31,35-38,40H,17-18,20-22H2,1-6H3,(H,43,51)(H,44,49)/t35-,36-,37-,38+,40+/m0/s1
• InChI Key： HKCMXFVQNGHVML-KWMSUFDQSA-N
• SMILES： S(C)(CCNC(=O)OCC1=CC=C(C(=C1)NC(CN(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)OC)O1)OC(C)=O)OC(C)=O)OC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 897.26261821 g/mol
• Monoisotopic Mass: 897.26261821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 63
• Rotatable Bond Count: 22
• Complexity: 1740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 263
• Molecular Weight: 897.9

Additional information on MAC glucuronide linker-1

Comprehensive Overview of MAC Glucuronide Linker-1 (CAS No. 2222981-71-5): Applications and Innovations

In the rapidly evolving field of bioconjugation and drug development, MAC Glucuronide Linker-1 (CAS No. 2222981-71-5) has emerged as a critical tool for researchers. This compound, a specialized glucuronide-based linker, is widely utilized in the design of antibody-drug conjugates (ADCs) and targeted therapies. Its unique chemical structure enables efficient payload release in specific physiological conditions, making it a preferred choice for precision medicine applications. The growing interest in ADC therapeutics and prodrug strategies has significantly increased demand for high-quality linkers like MAC Glucuronide Linker-1.

The molecular design of MAC Glucuronide Linker-1 incorporates a β-glucuronidase-cleavable moiety, which ensures stability in circulation while allowing controlled drug release in target tissues. This characteristic aligns perfectly with current trends in personalized cancer treatment and tumor microenvironment-responsive drug delivery. Recent studies highlight its compatibility with various cytotoxic payloads and antibody platforms, addressing common challenges in ADC development such as premature drug release and off-target effects. Researchers particularly value its enhanced solubility profile compared to traditional linker chemistries.

From a synthetic chemistry perspective, CAS 2222981-71-5 represents an important advancement in bioconjugation technology. The compound's structure features optimized spacer length and hydrophilicity balance, factors that directly influence the pharmacokinetics of resulting conjugates. These attributes respond to frequent queries in scientific forums about how to improve ADC stability and methods for reducing aggregation in bioconjugates. The linker's performance in preclinical models has demonstrated significant improvements in therapeutic index and tumor-to-normal tissue ratios, key metrics in oncology drug development.

The application spectrum of MAC Glucuronide Linker-1 extends beyond traditional ADCs. Innovative research explores its use in proteolysis-targeting chimeras (PROTACs), radioimmunoconjugates, and even diagnostic imaging agents. This versatility addresses growing interest in multifunctional therapeutic platforms and theranostic approaches. Recent publications emphasize its role in developing next-generation biotherapeutics, particularly for targets with heterogeneous antigen expression or difficult-to-drug intracellular targets.

Quality control and characterization of MAC Glucuronide Linker-1 involve advanced analytical techniques including HPLC-MS, NMR spectroscopy, and chromatographic purity assessment. These protocols ensure batch-to-batch consistency, a crucial factor for researchers investigating structure-activity relationships in conjugate development. The compound's stability under various storage conditions (a frequent concern in biologics formulation discussions) has been extensively documented, with recommended handling procedures available in technical datasheets.

Looking toward future developments, MAC Glucuronide Linker-1 derivatives are being explored for dual-cleavable linker systems and stimuli-responsive drug delivery. These innovations aim to address emerging challenges in tumor resistance mechanisms and immune microenvironment modulation. The scientific community anticipates broader applications in autoimmune therapies and infectious disease treatments, expanding beyond its current oncology focus. Such potential aligns with increasing searches for novel drug delivery platforms and precision medicine technologies across academic and pharmaceutical sectors.

For researchers considering MAC Glucuronide Linker-1 in their projects, numerous resources exist comparing its performance with alternative enzyme-cleavable linkers like valine-citrulline or hydrazone-based systems. These comparisons often highlight its advantages in serum stability and tumor-selective activation, particularly for targets requiring prolonged systemic exposure. Technical guidance on conjugation optimization and payload attachment chemistry is increasingly available through manufacturer white papers and peer-reviewed publications.

The commercial availability of CAS 2222981-71-5 through specialized fine chemical suppliers has facilitated its adoption across global research centers. Current Good Manufacturing Practice (cGMP) grade material is becoming accessible for clinical-stage development, addressing a critical need in translational research. This availability coincides with rising industry interest in modular ADC platforms and platformization of bioconjugate technologies, as evidenced by recent conference proceedings and patent filings.

Environmental and handling considerations for MAC Glucuronide Linker-1 follow standard laboratory protocols for research chemicals. While not classified as hazardous under typical conditions, proper chemical storage and waste disposal procedures should be observed. These precautions align with broader industry movements toward green chemistry principles in pharmaceutical development, a topic generating substantial discussion in sustainable drug manufacturing circles.

In conclusion, MAC Glucuronide Linker-1 (CAS No. 2222981-71-5) represents a sophisticated solution in the expanding toolkit for targeted drug delivery. Its continued evolution reflects the dynamic nature of bioconjugate chemistry and responds to pressing needs in therapeutic development. As research progresses, this compound will likely play an increasingly important role in bridging the gap between molecular design and clinical outcomes, offering exciting possibilities for treating various diseases with greater precision and efficacy.